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This in-depth technical guide explores the history and discovery of palladium, with a focus on
its emergence in the chemical literature. The discovery, credited to the English chemist and
physicist William Hyde Wollaston in 1803, was not only a significant contribution to the periodic
table but also a fascinating episode in the annals of scientific publication and debate. This
document provides a detailed account of the experimental procedures, quantitative data
available from historical records, and the logical workflow of this pivotal discovery.

Historical Context and the Unveiling of a New
Element

Palladium was isolated by William Hyde Wollaston from crude platinum ore sourced from
South America.[1][2][3] The discovery was made in 1803, and the element was named after the
asteroid Pallas, which had been discovered just the year before.[1][4] The name Pallas itself is
derived from Greek mythology, associated with the goddess of wisdom, Athena.[1]

Wollaston's method of announcing his discovery was highly unconventional. Instead of
publishing his findings in a scientific journal, he anonymously distributed handbills in London in
April 1803, describing the properties of a "new silver" and offering it for sale at a Soho shop.[3]
[5] This unusual approach sparked suspicion and controversy within the scientific community.
The Irish chemist Richard Chenevix, a prominent figure of the time, was skeptical of the claims
and, after conducting his own experiments, concluded that palladium was merely an alloy of
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platinum and mercury.[3][5] To counter this, Wollaston anonymously offered a reward to anyone
who could synthetically produce palladium, a challenge that went unmet and ultimately
solidified his claim.[3] It was not until 1805 that Wollaston formally disclosed his discovery and
detailed methodology in a paper read to the Royal Society.[6]

Physicochemical Properties of Palladium

Wollaston's initial investigations, and subsequent work by others, established several key
properties of palladium. It is a lustrous, silvery-white metal belonging to the platinum group
metals.[2] Notably, it is the least dense and has the lowest melting point of this group.[4] A
remarkable characteristic of palladium is its ability to absorb a significant volume of hydrogen
gas, up to 900 times its own volume, a property that has become crucial in modern catalytic
applications.[1]

Property Value

Atomic Number 46

Atomic Weight 106.42 u

Appearance Silvery-white metal

Melting Point 1554.9 °C

Boiling Point 2963 °C

Density 12.023 g/cm3 at room temperature
Hardness (Mohs scale) 4.75

The values presented are modern accepted values, which are refined from the initial
estimations of the 19th century.

Experimental Protocols for the Isolation of
Palladium

The following protocol is a reconstruction of Wollaston's method for isolating palladium from
platinum ore, based on his 1805 publication in the Philosophical Transactions of the Royal
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Society. While the original paper provides a qualitative description, precise quantitative details
such as exact concentrations and yields were not always explicitly stated in the style of the
time.

Dissolution of Crude Platinum Ore

The primary raw material was crude platinum ore, which naturally contains palladium and
other platinum-group metals.

e Procedure:

o The crude platinum ore was dissolved in aqua regia, a highly corrosive mixture of nitric
acid (HNOs) and hydrochloric acid (HCI), typically in a 1:3 molar ratio. The dissolution
process was likely aided by heating.

o This step brought the platinum and palladium into solution as chloride complexes.

Separation of Platinum

The majority of the platinum was removed from the solution to enrich the concentration of other
elements.

e Procedure:

o The acidic solution from the dissolution step was neutralized. While Wollaston's paper
mentions neutralization, some sources suggest the use of sodium hydroxide (NaOH).[3]

o Ammonium chloride (NH4Cl) was then added to the neutralized solution.

o This resulted in the precipitation of the platinum as ammonium chloroplatinate
((NHa4)2PtCle), a sparingly soluble salt.

o The precipitate was separated from the solution by filtration, leaving a solution containing
palladium and other dissolved metals.

Isolation and Purification of Palladium

This crucial step involved the selective precipitation of palladium.
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e Procedure:
o To the remaining solution, mercuric cyanide (Hg(CN)2) was added.

o This caused the precipitation of a yellow-white solid, which Wollaston identified as
palladium(ll) cyanide (Pd(CN)2). This step was highly selective for palladium.

o The palladium(ll) cyanide precipitate was collected and washed.

o The purified palladium(ll) cyanide was then heated strongly. This thermal decomposition
yielded pure palladium metal, while the mercury and cyanide components were driven off

as volatile substances.

Logical Workflow of Palladium Discovery

The following diagram illustrates the key stages in Wollaston's discovery and isolation of
palladium, from the initial processing of platinum ore to the final purification of the new
element.

Click to download full resolution via product page

Caption: Workflow of Wollaston's discovery and isolation of palladium.

The Controversy with Richard Chenevix

The anonymous and commercial nature of palladium's introduction led to significant
skepticism. Richard Chenevix, an influential chemist, purchased the entire available stock of
the "new silver" and subjected it to a series of experiments. His findings, presented to the Royal
Society, concluded that the substance was not a new element but an alloy of platinum and
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mercury. Chenevix's reputation lent weight to this claim, and it was a significant challenge to
the acceptance of palladium's elemental nature. Wollaston's subsequent, and again
anonymous, challenge to the scientific community to synthesize the purported alloy, and the
consistent failure of all attempts to do so, ultimately vindicated his discovery.

Conclusion

The discovery of palladium by William Hyde Wollaston was a landmark event in chemistry. It
not only added a new member to the platinum group of metals but also highlighted the
importance of rigorous experimental verification in the scientific process. The unusual
circumstances of its announcement and the ensuing controversy underscore the dynamic and
sometimes contentious nature of scientific discovery. The chemical methods developed by
Wollaston for the separation of platinum-group metals were foundational and demonstrated a
high degree of chemical ingenuity for the early 19th century. Today, palladium is a critical
component in a vast array of applications, from catalytic converters in automobiles to fine
jewelry and advanced electronics, a testament to the enduring significance of its discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b051930#history-and-discovery-of-palladium-in-
chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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